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Cat. No.: S13214378

Compound Focus: Emeguisin B

Get Quote

Emeguisin B was first identified during a systematic investigation of secondary metabolites produced by the

filamentous fungus Emericella unguis (strain IFM 42017) [1] [2]. This discovery was notable as it was the

first report of depsidones incorporating two 1-methylprop-1-enyl groups within a single molecule [2].

The table below summarizes its core structural and isolation data:

Property

Description

CAS Registry
Number

Molecular
Formula

Molecular Weight

IUPAC Name

Class of
Compound

Initial Source

117032-55-0 [1]

C({24)H({25)CIO({5) [1]

428.9 g/mol [1]

7-[(E)-but-2-en-2-yl]-1-[(Z)-but-2-en-2-yl]-2-chloro-3-hydroxy-9-methoxy-4,10-
dimethylbenzo[b][1,4]benzodioxepin-6-one [1]

Depsidone (a type of polyketide) [3] [4]

Mycelial extract of Emericella unguis (IFM 42017) [2]
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Property Description
Year of First 1988 [2]
Report

Biological Activities and Potential

Research has indicated that Emeguisin B possesses a range of significant biological properties, making it a

candidate for various applications [1].

e Antimicrobial Properties: It shows significant activity against various bacterial strains and fungi [1].

¢ Anticancer Effects: Preliminary studies suggest it may inhibit cancer cell growth by inducing
apoptosis (programmed cell death) and causing cell cycle arrest [1].

¢ Anti-inflammatory Activity: The compound has shown potential in reducing inflammation [1].

Isolation and Production Workflow

The general workflow for isolating Emeguisin B and similar fungal metabolites involves several key stages,

from cultivation to structure elucidation. The diagram below outlines this process.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pubs.rsc.org/en/content/articlelanding/1988/p1/p19880002611
https://www.smolecule.com/products/s13214378?utm_src=pdf-body
https://www.smolecule.com/products/s13214378
https://www.smolecule.com/products/s13214378
https://www.smolecule.com/products/s13214378
https://www.smolecule.com/products/s13214378
https://www.smolecule.com/products/s13214378?utm_src=pdf-body
https://www.smolecule.com/products/s13214378?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Fungal Cultivation
(Aspergillus/Emericella unguis)

Fermentation
(Static conditions, 25-28°C, 3-4 weeks)

:

Mycelial Harvest
& Extraction
(Organic solvents)

Crude Extract

Concentration

Fractionation
(Chromatography techniques)

Isolation of
Depsidones

Structure Elucidation
(Spectroscopic methods)

Pure Emeguisin B

Click to download full resolution via product page

The initial isolation and subsequent studies indicate that Aspergillus unguis can be cultivated on solid media

like rice, often for several weeks under static conditions to produce secondary metabolites [3] [4]. The
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depsidones are typically extracted from the mycelium, after which the crude extract undergoes various

chromatographic separations to isolate individual compounds for identification and activity testing [3] [2].

Research Implications and Future Directions

The unique structure and promising bioactivities of Emeguisin B highlight its potential for further

investigation [3] [1]. Future research may focus on:

¢ Medicinal Chemistry: Using Emeguisin B as a scaffold to develop more potent derivatives [4].

¢ Synergy Studies: Investigating its use in combination with existing antibiotics to combat resistant
pathogens [4].

¢ Biotechnological Applications: Exploring its potential as a natural pesticide or fungicide in
agriculture [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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